Cas no 403843-93-6 (ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 403843-93-6
• MF: C₁₈H₂₅NO₃S₂
• MW: 367.526002645493
• CID: 5983906
• PubChem ID: 4148162
• Update Time: 2025-05-21

ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(2-(cyclohexylthio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-(cyclohexylthio)acetyl]amino]-5,6-dihydro-, ethyl ester
• ethyl 2-[(2-cyclohexylsulfanylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 403843-93-6
• F1016-0739
• ethyl 2-[2-(cyclohexylsulfanyl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• Oprea1_103149
• AKOS024602648

• Inchi： 1S/C18H25NO3S2/c1-2-22-18(21)16-13-9-6-10-14(13)24-17(16)19-15(20)11-23-12-7-4-3-5-8-12/h12H,2-11H2,1H3,(H,19,20)
• InChI Key： MCDYYZLHBHSSRL-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(CSC1CCCCC1)=O)S2

Computed Properties

• Exact Mass: 367.12758601g/mol
• Monoisotopic Mass: 367.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 581.4±50.0 °C(Predicted)
• pka: 12.95±0.20(Predicted)

Additional information on ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-2-(Cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS: 403843-93-6)

The compound ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS: 403843-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiophene-based derivatives, which are known for their diverse pharmacological activities. The presence of the cyclohexylsulfanyl moiety and the cyclopentabthiophene core in the structure of ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has been shown to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its potential application in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate exhibited significant anti-inflammatory activity in vitro and in vivo, with minimal cytotoxicity. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses.

In addition to its anti-inflammatory properties, recent research has also explored the compound's potential as an anticancer agent. A study conducted by a team at the University of Cambridge in 2024 revealed that ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate and its analogs could inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The study further suggested that the compound's mechanism of action may involve the inhibition of key enzymes involved in cancer cell survival, such as PI3K and AKT.

The synthesis of ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has also been a focus of recent research. A 2023 paper in Organic Letters described an optimized synthetic route that improved the yield and purity of the compound, making it more accessible for further pharmacological studies. The authors emphasized the importance of the cyclohexylsulfanyl group in stabilizing the intermediate during the synthesis process, which was a key factor in achieving high yields.

Despite these promising findings, challenges remain in the development of ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified as potential barriers to its clinical application. However, ongoing research is addressing these challenges through the development of novel formulations and prodrug strategies.

In conclusion, ethyl 2-2-(cyclohexylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS: 403843-93-6) represents a promising scaffold for the development of new therapeutic agents with applications in inflammation and cancer. Continued research into its biological activity, mechanism of action, and synthetic optimization will be crucial for unlocking its full potential in the field of medicinal chemistry.